2-(16,18-dioxo-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaen-17-yl)-N-(3-nitrophenyl)hexanamide (non-preferred name)

The compound 2-(16,18-dioxo-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaen-17-yl)-N-(3-nitrophenyl)hexanamide is a complex organic molecule characterized by a unique pentacyclic structure and multiple functional groups. With the molecular formula $C_{25}H_{16}N_{2}O_{6}$ and a molecular weight of approximately 440.41 g/mol, this compound exhibits interesting chemical properties due to its structural intricacies, including a dioxo group and an azapentacyclic framework.

The chemical reactivity of this compound can be attributed to its functional groups. The amide bond in the hexanamide moiety is susceptible to hydrolysis under acidic or basic conditions, leading to the formation of the corresponding carboxylic acid and amine. Additionally, the presence of the nitrophenyl group may facilitate electrophilic aromatic substitution reactions. The dioxo groups can participate in redox reactions, potentially acting as oxidizing agents.

The synthesis of this compound typically involves multi-step organic reactions that may include:

• Formation of the Pentacyclic Framework: This can be achieved through cyclization reactions involving precursor compounds that contain appropriate functional groups.
• Introduction of Functional Groups: The nitrophenyl and hexanamide groups can be introduced via nucleophilic substitution or coupling reactions.
• Purification: The final product is usually purified using techniques such as column chromatography or recrystallization to obtain a high-purity compound.

Due to its complex structure and potential biological activity, this compound could find applications in:

• Pharmaceutical Development: As a lead compound for drug discovery targeting specific diseases.
• Material Science: Potential use in developing novel materials with specific electronic or optical properties.

Interaction studies involving similar compounds often focus on their binding affinities with biological targets such as enzymes or receptors. Investigating these interactions can provide insights into the mechanism of action and therapeutic potential of 2-(16,18-dioxo-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaen-17-yl)-N-(3-nitrophenyl)hexanamide.

Several compounds share structural features with 2-(16,18-dioxo-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaen-17-yl)-N-(3-nitrophenyl)hexanamide, allowing for comparative analysis:

These comparisons highlight the uniqueness of 2-(16,18-dioxo-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,-9,-11,-13-hexaen-N-(3-nitrophenyl)hexanamide, particularly its specific functional groups and structural complexity that may influence its biological activity and potential applications in medicinal chemistry and material science.